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Introduction

C12-15 Pareth-2 is a non-ionic surfactant belonging to the alcohol ethoxylate family. It is
synthesized by the ethoxylation of a mixture of synthetic C12 to C15 fatty alcohols, with an
average of two moles of ethylene oxide per mole of alcohol.[1][2] This class of surfactants is
widely utilized in various industrial and commercial applications, including detergents, cleaners,
and personal care products, owing to its emulsifying, wetting, and dispersing properties.[3][4] In
the pharmaceutical field, understanding the physicochemical behavior of surfactants like C12-
15 Pareth-2 in aqueous solutions is critical for formulation development, particularly for drug
solubilization and delivery systems.[1] This technical guide provides an in-depth overview of the
core physicochemical properties of C12-15 Pareth-2 in agueous environments, detailed
experimental protocols for their determination, and visual representations of experimental
workflows and property interdependencies.

Physicochemical Data Summary

Quantitative data for the specific C12-15 Pareth-2 ethoxylate is not readily available in publicly
accessible literature. The properties of alcohol ethoxylates are highly dependent on the length
of both the hydrophobic alkyl chain and the hydrophilic polyethylene oxide chain.[5] Therefore,
for illustrative purposes, this table includes data for closely related nonionic surfactants.
Researchers should consider this as a general reference and are encouraged to perform
specific measurements for their particular C12-15 Pareth-2 sample.
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C12E2
Physicochemi C12-15 Pareth- C12-15 Alcohol C12-15 Pareth- .
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cal Property 2 (Precursor) 12 )
e
CAS Number 68131-39-5[6] 68131-39-5[7] 68131-39-5[8] 3055-93-4
(C2H40)2(CH2) (C2H40)12(CH2
Molecular C12H260 to
11-14CH30H )11-14CH30H C16H3403
Formula C15H320
(average) (average)
Appearance at N Colorless White waxy N
Not specified o ) Not specified
25°C Liquid[7] solid[9]
Melting Point N B
0 ~25[6] 6[7] Not specified Not specified
Density (g/cm3) ~0.93[6] 0.8348[7] Not specified Not specified
Forms various
. . 2.7 mg/L at . .
Water Solubility Not specified 20°C[7] Not specified phases with
water[10]
Critical Micelle Data not
Data not Data not
Concentration ) Not applicable ] available in
available available ]
(CMC) retrieved results
] Data not
Surface Tension Data not ) Data not ] )
) Not applicable ] available in
at CMC (mN/m) available available ]
retrieved results
Phase
63-66 (in 1% separation
) Data not ) ]
Cloud Point (°C) ) Not applicable agueous occurs with
available ] ] )
solution)[9] increasing
temperature[10]
Not typically Not typically Not typically

Krafft Point (°C)

observed for
ethoxylates[11]

Not applicable

observed for

ethoxylates[11]

observed for

ethoxylates[11]

Experimental Protocols
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The following are detailed methodologies for determining the key physicochemical properties of
non-ionic surfactants like C12-15 Pareth-2 in aqueous solutions.

Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which
micelles form.[12] This value is a crucial indicator of a surfactant's efficiency.

Method: Surface Tensiometry (Wilhelmy Plate or Du Nouy Ring Method)

e Principle: The surface tension of a surfactant solution decreases with increasing
concentration until the CMC is reached, after which it remains relatively constant.[12][13]

o Apparatus: A force tensiometer (e.g., Kruss or Attension) equipped with a Wilhelmy plate or a
Du Nody ring.[14]

e Procedure:

o

Prepare a stock solution of C12-15 Pareth-2 in deionized water.

o Create a series of dilutions from the stock solution to cover a wide range of
concentrations, both below and above the expected CMC.

o Measure the surface tension of each solution using the tensiometer. Ensure the measuring
probe is clean and the sample temperature is controlled.[15]

o Plot the surface tension as a function of the logarithm of the surfactant concentration.

o The CMC is determined from the intersection of the two linear portions of the plot.[12][16]

Measurement of Surface Tension

Surface tension is the force per unit length at the surface of a liquid, which a surfactant is
designed to reduce.

Method: Bubble Pressure Tensiometry
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e Principle: This dynamic method measures the maximum pressure required to form a gas
bubble at the tip of a capillary immersed in the liquid. This pressure is related to the surface
tension.[17]

o Apparatus: A bubble pressure tensiometer (e.g., SITA).

e Procedure:
o Calibrate the instrument with a liquid of known surface tension (e.g., pure water).
o Place the C12-15 Pareth-2 solution in the sample vessel.
o Immerse the capillary tip to a defined depth.

o The instrument will automatically generate bubbles at a controlled rate and measure the
maximum pressure.

o The surface tension is calculated by the instrument's software. This method is particularly
useful for measuring dynamic surface tension at different surface ages.[17]

Determination of Cloud Point

The cloud point is the temperature at which a non-ionic surfactant solution becomes cloudy as
it is heated, due to phase separation.[18][19]

Method: Visual Observation

 Principle: The solubility of ethoxylated non-ionic surfactants in water decreases with
increasing temperature. The cloud point is the temperature at which the surfactant solution
becomes visibly turbid.[11][20]

o Apparatus: A controlled temperature water bath, a thermometer, and sealed test tubes.
e Procedure:
o Prepare a 1% (w/w) solution of C12-15 Pareth-2 in deionized water in a sealed test tube.

o Place the test tube in the water bath and begin to heat slowly (e.g., 1°C/minute).[20]
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o Continuously stir the solution and monitor for the first sign of turbidity.
o The temperature at which the solution becomes cloudy is the cloud point.

o To confirm, cool the solution until it becomes clear again. The process should be
reversible.[20][21]

Determination of Krafft Point

The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal
to its CMC. For most non-ionic ethoxylated surfactants like C12-15 Pareth-2, a Krafft point is
not observed as their solubility decreases with increasing temperature.[11] Instead of
crystallizing, they phase-separate at the cloud point.

Visualizations
Experimental Workflow

The following diagram illustrates a typical experimental workflow for the characterization of the
physicochemical properties of C12-15 Pareth-2 in aqueous solutions.
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Experimental workflow for physicochemical characterization.

Interrelation of Physicochemical Properties
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This diagram illustrates the logical relationships between the key physicochemical properties of

a surfactant in an aqueous solution.
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Interrelation of surfactant physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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